Cas no 819849-22-4 (3-(N, N-Dimethylaminomethyl) phenylboronic acid)
819849-22-4 structure
Product Name:3-(N, N-Dimethylaminomethyl) phenylboronic acid
CAS No:819849-22-4
MF:C9H14BNO2
MW:179.023962497711
MDL:MFCD20731144
CID:1026811
PubChem ID:20672259
Update Time:2024-12-09
3-(N, N-Dimethylaminomethyl) phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((Dimethylamino)methyl)phenylboronic acid
- [3-[(dimethylamino)methyl]phenyl]boronic acid
- {3-[(Dimethylamino)methyl]phenyl}boronic acid hydrochloride
- 3-(N,N-dimethylaminomethyl)phenylboronic acid
- 3-((Dimethylamino)methyl)benzeneboronic acid
- [3-[(N,N-Dimethylamino)methyl]phenyl]boronic acid
- B-[3-[(Dimethylamino)methyl]phenyl]boronic acid (ACI)
- Boronic acid, [3-[(dimethylamino)methyl]phenyl]- (9CI)
- 3-(Dimethylaminomethyl)phenylboronic acid
- {3-[(Dimethylamino)methyl]phenyl}boronic acid
- EN300-251096
- DB-356310
- ALBB-026973
- MFCD03425961
- AS-30722
- 3-((Dimethylamino)methyl)phenylboronicacid
- SCHEMBL1723229
- 819849-22-4
- 3-(N, N-DIMETHYLAMINOMETHYL) PHENYLBORONIC ACID
- OFYQEYPITRRCBP-UHFFFAOYSA-N
- 3-(N,N-dimethylaminomethyl)phenyl boronic acid
- Boronic acid, [3-[(dimethylamino)methyl]phenyl]-
- DTXSID30609343
- (3-((dimethylamino)methyl)phenyl)boronic acid
- 3-[(Dimethylamino)methyl]phenylboronic acid
- boronic acid, [3-[(dimethylamino)methyl]phenyl]-, hydrochloride
- AKOS010796250
- CS-M2927
- 3-(N, N-Dimethylaminomethyl) phenylboronic acid
-
- MDL: MFCD20731144
- Inchi: 1S/C9H14BNO2/c1-11(2)7-8-4-3-5-9(6-8)10(12)13/h3-6,12-13H,7H2,1-2H3
- InChI Key: OFYQEYPITRRCBP-UHFFFAOYSA-N
- SMILES: OB(C1C=C(CN(C)C)C=CC=1)O
Computed Properties
- Exact Mass: 179.11200
- Monoisotopic Mass: 179.1117589 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 179.03
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- Density: 1.09
- PSA: 43.70000
- LogP: -0.57200
3-(N, N-Dimethylaminomethyl) phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(N, N-Dimethylaminomethyl) phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115471-1g |
3-((Dimethylamino)methyl)phenylboronic acid |
819849-22-4 | 98% | 1g |
$318.15 | 2023-09-01 | |
| Alichem | A019115471-5g |
3-((Dimethylamino)methyl)phenylboronic acid |
819849-22-4 | 98% | 5g |
$939.36 | 2023-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD212712-250mg |
3-((Dimethylamino)methyl)phenylboronic acid |
819849-22-4 | 96% | 250mg |
¥289.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD212712-1g |
3-((Dimethylamino)methyl)phenylboronic acid |
819849-22-4 | 96% | 1g |
¥623.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD212712-5g |
3-((Dimethylamino)methyl)phenylboronic acid |
819849-22-4 | 96% | 5g |
¥1908.0 | 2022-02-28 | |
| Chemenu | CM131551-100mg |
(3-((dimethylamino)methyl)phenyl)boronic acid |
819849-22-4 | 95+% | 100mg |
$54 | 2022-08-31 | |
| Chemenu | CM131551-250mg |
(3-((dimethylamino)methyl)phenyl)boronic acid |
819849-22-4 | 95+% | 250mg |
$81 | 2022-08-31 | |
| Chemenu | CM131551-1g |
(3-((dimethylamino)methyl)phenyl)boronic acid |
819849-22-4 | 95%+ | 1g |
$96 | 2024-07-23 | |
| Chemenu | CM131551-5g |
(3-((dimethylamino)methyl)phenyl)boronic acid |
819849-22-4 | 95%+ | 5g |
$294 | 2024-07-23 | |
| Chemenu | CM131551-10g |
(3-((dimethylamino)methyl)phenyl)boronic acid |
819849-22-4 | 95%+ | 10g |
$493 | 2024-07-23 |
3-(N, N-Dimethylaminomethyl) phenylboronic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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